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Compound of Interest

Compound Name: Potassium periodate

CAS No.: 7790-21-8

Cat. No.: B148012 Get Quote

Part 1: Executive Summary
Potassium Periodate (

) represents a benchmark in hypervalent iodine chemistry, distinguished by its stability and
potent oxidative potential. Unlike the orthoperiodate series (

),

crystallizes as a metaperiodate with a discrete tetrahedral anion structure. This guide provides
a rigorous analysis of its Scheelite-type crystal lattice,

-orbital resonance bonding, and high-purity synthesis protocols. It is designed for researchers
requiring precise structural data for applications in crystallographic engineering, solid-state
oxidants, and pharmaceutical intermediate synthesis.

Part 2: Crystallographic Architecture
Crystal System and Space Group
At ambient conditions, Potassium Periodate crystallizes in the Tetragonal crystal system.[1] It

adopts the Scheelite (

) structure, a common motif for

compounds where
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is a large cation and

is a tetrahedrally coordinated high-valent metal or non-metal.

Parameter Value

Crystal System Tetragonal

Space Group (No.[2][3] 88)

Point Group
(

)

Formula Units per Cell (

)
4

Calculated Density

Lattice Parameters
The unit cell dimensions are characterized by a significant elongation along the

-axis, typical of the Scheelite arrangement.

Lattice Constant
Dimension (

)

Structural Topology
The lattice is constructed from isolated

tetrahedra and

cations.
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Anionic Sublattice: The iodine atom occupies the

Wyckoff position (symmetry

), coordinated by four oxygen atoms in a distorted tetrahedral geometry. The

tetrahedra are isolated from one another, linked only through the potassium cations.

Cationic Sublattice: The potassium ion (

) is coordinated by eight oxygen atoms (

) from neighboring periodate groups, forming a bisdisphenoid (dodecahedral) geometry. This
high coordination number stabilizes the packing of the large periodate anions.
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Scheelite Lattice (I41/a)
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Fig 1. Hierarchical breakdown of the KIO4 Scheelite crystal structure.

Click to download full resolution via product page

Part 3: Bonding and Electronic Structure
Hypervalent Iodine Character
The central iodine atom in
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exists in the +7 oxidation state. The bonding cannot be adequately described by a simple octet
rule (Lewis structure) and is best understood through Molecular Orbital (MO) theory involving 3-
center-4-electron bonds or significant

-orbital participation.

Bond Order: The I-O bonds exhibit partial double-bond character due to

back-bonding from the oxygen lone pairs into the empty

orbitals of iodine.

Bond Length: The I-O bond distance is approximately 1.76 - 1.78

. This is significantly shorter than a theoretical I-O single bond (~1.95

), confirming the high bond order (approx. 1.75).

Vibrational Spectroscopy Signatures
Vibrational analysis is the primary method for assessing bond integrity in

crystals. The tetrahedral

ion (

symmetry in isolation,

in crystal) exhibits four fundamental modes.
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Mode Symmetry
Wavenumber (

)
Activity Description

790 - 795 Raman (Strong)

Symmetric

Stretch

(Breathing mode)

260 - 280 Raman Symmetric Bend

840 - 855 IR (Strong)
Asymmetric

Stretch

320 - 330 IR / Raman
Asymmetric

Bend

Note: In the crystal lattice, the degeneration of the

modes may be lifted due to the lower site symmetry (

), leading to splitting of the

and

bands in high-resolution spectra.

Part 4: Synthesis and Crystal Growth Protocols
Synthesis Logic
Direct synthesis from elemental iodine is inefficient. The standard protocol involves the

oxidative dehydration of potassium iodate (

) using a strong oxidant (Chlorine gas) in an alkaline medium. This ensures the iodine is
pushed to the hypervalent +7 state.
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Experimental Protocol: Chlorine Oxidation Method
Safety Warning:Chlorine gas is toxic. Perform all operations in a fume hood.

is a strong oxidizer.

Reagents:

Potassium Iodate (

): 25 g

Potassium Hydroxide (

): 20 g

Chlorine Gas (

): Generated in situ or from cylinder

Distilled Water: 100 mL

Step-by-Step Methodology:

Dissolution: Dissolve 25 g of

and 20 g of

in 100 mL of hot distilled water (

). The high pH prevents the formation of periodic acid.

Oxidation: Bubble

gas slowly through the hot solution. The reaction is exothermic.

Precipitation:

has significantly lower solubility (

at
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) compared to

and

. As the reaction proceeds,

will precipitate as a fine white crystalline powder.

Termination: Stop

flow when the solution is saturated (precipitate stops forming).

Purification: Cool the mixture to

to maximize yield. Filter the crude solid.

Recrystallization: Dissolve the crude solid in boiling water (solubility increases to

at

). Add a few drops of concentrated

to ensure the metaperiodate form is favored over orthoperiodate species. Cool slowly to
room temperature to grow Scheelite-phase crystals.

KIO3 + KOH
(Aq. Solution)

Chlorination
(+ Cl2 Gas)

  Heat to 80°C  

Redox Reaction
(I(V) -> I(VII))

Fig 2. Synthetic workflow for high-purity Potassium Periodate.

Crude KIO4
(Precipitate)

  Low Solubility   Recrystallization
(Hot H2O + HNO3)

  Filter & Wash   Pure KIO4
(Scheelite Crystals)

  Slow Cooling  
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Part 5: Applications in Drug Development
The Malaprade Reaction (Oxidative Cleavage)
In pharmaceutical synthesis,

is the reagent of choice for the Malaprade reaction. It selectively cleaves vicinal diols (glycols)
to generate aldehydes or ketones. This is critical for:
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Saccharide modification: Opening sugar rings in nucleoside analog synthesis.

Chiral pool synthesis: Degrading tartrates or sugars to chiral synthons.

Mechanism: The reaction proceeds via a cyclic periodate ester intermediate. The formation of

this intermediate requires the diol hydroxyls to be in a syn or gauche conformation. The rigidity

of the

tetrahedron drives the collapse of the ester, breaking the C-C bond.

Vicinal Diol
(Substrate)

Cyclic Periodate
Ester

  Ligand Exchange  

KIO4
(Oxidant)

2x Carbonyls
+ KIO3

  Concerted
  Collapse  

Fig 3. Mechanism of the Malaprade oxidative cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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